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Compound of Interest

Compound Name: Ethyl 4-formamidobenzoate

Cat. No.: B057050

Essential Safety and Handling Guide for Ethyl 4-
formamidobenzoate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Ethyl 4-formamidobenzoate
(CAS No. 5422-63-9). The following procedures are designed to ensure a safe laboratory
environment and minimize risks associated with the handling of this chemical.

Chemical Identifier:

+ Name: Ethyl 4-formamidobenzoate

o Synonyms: N-Formyl Benzocaine, ethyl 4-(formylamino)benzoate[1]
e CAS Number: 5422-63-9[1]

e Molecular Formula: C10H11NOs3[1]

¢ Molecular Weight: 193.20 g/mol [1]

Hazard Summary: Ethyl 4-formamidobenzoate is classified as harmful and an irritant. It is
harmful if swallowed, inhaled, or comes into contact with skin.[1] It can cause serious eye
irritation and skin irritation.[1] Furthermore, it may cause an allergic skin reaction.[2]
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GHS Hazard Statements:

H302: Harmful if swallowed[2]

e H312: Harmful in contact with skin

o H315: Causes skin irritation[1]

e H317: May cause an allergic skin reaction[2]
e H319: Causes serious eye irritation[1]

e H332: Harmful if inhaled

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment is the most critical line of defense
against chemical exposure. The following table summarizes the recommended PPE for various
operations involving Ethyl 4-formamidobenzoate.
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Operational and Disposal Plans
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Adherence to standardized procedures for handling, spill response, and waste disposal is

essential for laboratory safety.

Handling and Storage Protocol

Engineering Controls: Always handle Ethyl 4-formamidobenzoate in a well-ventilated area.
The use of a laboratory fume hood or mechanical exhaust is strongly recommended to
minimize exposure.[1]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
areas where the chemical is handled. Wash hands thoroughly with soap and water after
handling and before breaks.[3]

Preventing Dust Formation: Avoid the formation of dust and aerosols during handling.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep
away from incompatible materials such as strong oxidizing agents.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do so. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes immediately. Wash the affected
area with plenty of soap and water. Seek medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[1]

Spill Cleanup Protocol

In the event of a spill, follow these steps to ensure safe cleanup:
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o Evacuate: Alert others in the area and evacuate non-essential personnel.

o Ventilate: Ensure the area is well-ventilated, but avoid actions that could cause the powder to
become airborne.

o Assemble PPE: Before cleanup, don the appropriate PPE as specified in the table above for
spill cleanup. This includes respiratory protection.[1]

o Containment: Gently cover the spill with an absorbent material like vermiculite or sand to
prevent the dust from spreading.[5] Dampened paper towels can also be placed over the
spill to minimize dust generation.[6]

o Cleanup: Carefully sweep or scoop the absorbed material into a suitable, labeled container
for hazardous waste. Avoid creating dust.[7][8] Do not use air hoses for cleaning.

o Decontamination: Once the bulk of the material is removed, decontaminate the area by
wiping with a wet cloth or paper towel. Place all cleanup materials (including contaminated
PPE) into a sealed bag or container for hazardous waste disposal.[7]

o Reporting: Report the incident to the laboratory supervisor or safety officer.

Waste Disposal Plan

All waste containing Ethyl 4-formamidobenzoate must be treated as hazardous waste.

o Containerization: Collect all waste material (including contaminated consumables and spill
cleanup debris) in a clearly labeled, sealed, and compatible hazardous waste container.[9]
[10]

o Labeling: The waste container must be labeled with "Hazardous Waste" and a description of
its contents.

» Storage: Store hazardous waste in a designated satellite accumulation area, away from
incompatible materials.[11]

o Disposal: Dispose of the hazardous waste through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not dispose
of this chemical down the drain or in the regular trash.[12]
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Chemical Handling Workflow

The following diagram illustrates the logical workflow for safely handling Ethyl 4-
formamidobenzoate from acquisition to disposal.
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Caption: Workflow for handling Ethyl 4-formamidobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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